Cas no 2228470-63-9 (1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine
• CAS No: 2228470-63-9
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6196144
• PubChem ID: 165688226
• Update Time: 2025-06-15

1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine
• 2228470-63-9
• EN300-1775526
• [1-(3-nitro-1H-pyrazol-4-yl)cyclohexyl]methanamine

• Inchi： 1S/C10H16N4O2/c11-7-10(4-2-1-3-5-10)8-6-12-13-9(8)14(15)16/h6H,1-5,7,11H2,(H,12,13)
• InChI Key： YGWMGCYTTYBMKV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine

Professional Introduction to Compound with CAS No. 2228470-63-9 and Product Name: 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine

The compound identified by the CAS number 2228470-63-9 and the product name 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a nitro-substituted pyrazole moiety and a cyclohexylmethanamine side chain imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrazole derivatives. Pyrazole-based scaffolds are known for their versatility and biological activity, making them valuable in the design of novel therapeutic agents. The nitro group in this compound not only influences its electronic properties but also enhances its reactivity, enabling various chemical modifications that can be exploited in synthetic chemistry.

The cyclohexylmethanamine component contributes to the compound's steric bulk and lipophilicity, which are critical factors in determining its pharmacokinetic behavior. These structural features can influence how the molecule interacts with biological targets, potentially affecting its efficacy and selectivity. The combination of these elements suggests that 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine may exhibit unique pharmacological properties that are worthy of further exploration.

Recent studies have highlighted the importance of nitro-substituted heterocycles in medicinal chemistry. The nitro group can serve as a versatile handle for further functionalization, allowing chemists to introduce additional modifications that can fine-tune the biological activity of the molecule. For instance, reduction of the nitro group to an amine or conversion to an azide can open up new avenues for derivatization, leading to compounds with enhanced therapeutic potential.

Moreover, the cyclohexylmethanamine moiety is known to contribute to the solubility and bioavailability of pharmaceutical compounds. Its presence can improve the compound's ability to cross biological membranes, which is essential for achieving effective drug delivery. This feature makes 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine a particularly interesting candidate for further investigation in drug development.

The intersection of computational chemistry and experimental pharmacology has played a pivotal role in advancing our understanding of this compound. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have enabled researchers to predict how 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine might interact with biological targets at the molecular level. These predictions have been corroborated by experimental studies, which have provided valuable insights into its pharmacological profile.

In particular, research has focused on understanding how the nitro group influences the compound's reactivity and interaction with biological systems. The nitro group is known to be a potent oxidizing agent, which can participate in redox reactions within biological cells. This property has implications for both prodrug design and the development of therapeutic agents targeting oxidative stress-related diseases.

The cyclohexylmethanamine component also plays a crucial role in determining the compound's overall pharmacological behavior. Studies have shown that this moiety can modulate the compound's binding affinity and selectivity towards specific biological targets. By fine-tuning the structure of this side chain, researchers can develop derivatives with improved therapeutic profiles.

Recent advancements in synthetic methodologies have made it possible to access complex molecules like 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine with high efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to construct intricate molecular frameworks rapidly and reliably. These advancements have accelerated the discovery process in medicinal chemistry, allowing for faster development of novel therapeutic agents.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and drug discovery. By studying how 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine interacts with biological systems, researchers can gain insights into fundamental biochemical processes that may lead to new therapeutic strategies.

In conclusion, 1-(3-nitro-1H-pyrazol-4-yl)cyclohexylmethanamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The combination of a nitro-substituted pyrazole moiety and a cyclohexylmethanamine side chain imparts distinct chemical properties that make it a promising candidate for further investigation. Recent studies highlight its potential in drug development and chemical biology, underscoring its importance as a research tool.